Cas no 42014-60-8 (4-(Tert-Butyl)-2,6-Dimethylaniline)

4-(Tert-Butyl)-2,6-Dimethylaniline Properties

Names and Identifiers

• 4-(tert-Butyl)-2,6-dimethylaniline
• 4-tert-Butyl-2,6-dimethylaniline
• 2,6-dimethyl-4-tert-butylaniline
• AK113112
• 4-(tert-butyl)-2,6-dimethylphenylamine
• 2,6dimethyl-4-tert-butylaniline
• CHHGWEBJQVWINZ-UHFFFAOYSA-N
• SBB051772
• FCH918966
• 5790AB
• 2,6-dimethyl-4-tertiary-butylaniline
• 4-tert-butyl-2,6-dimethylbenzenamine
• VZ27956
• OR27022
• MFCD00052181
• C75124
• CS-W006270
• AKOS006228035
• 2-Amino-1.3-dimethyl-5-tert.-butylbenzol
• TS-00179
• SCHEMBL2231480
• A6886
• EN300-7407051
• 42014-60-8
• DTXSID70361190
• AC-082/11576074
• CHEMBL1625798
• AMY24782
• FT-0616856
• 4-(tert-Butyl)-2,6-dimethylaniline, AldrichCPR
• DB-050833
• +Expand

• MDL： MFCD00052181
• InChIKey： CHHGWEBJQVWINZ-UHFFFAOYSA-N
• Inchi： 1S/C12H19N/c1-8-6-10(12(3,4)5)7-9(2)11(8)13/h6-7H,13H2,1-5H3
• SMILES： N([H])([H])C1C(C([H])([H])[H])=C([H])C(=C([H])C=1C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 177.15200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 177.151749610g/mol
• Heavy Atom Count: 13
• Complexity: 157
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 26

Experimental Properties

• LogP: 3.76430
• PSA: 26.02000
• Refractive Index: 1.525
• Boiling Point: 96 °C
• Melting Point: No data available
• Vapor Pressure: 0.0±0.5 mmHg at 25°C
• Flash Point: 111.8°C
• Color/Form: No data avaiable
• Density: 0.928

4-(Tert-Butyl)-2,6-Dimethylaniline Security Information

• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xi
• Hazardous Material transportation number：2810
• Hazard Statement： Irritant
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• PackingGroup：Ⅱ
• Risk Phrases： 20/21/22-36/37/38-36
• Signal Word：warning
• HazardClass：6.1

4-(Tert-Butyl)-2,6-Dimethylaniline Customs Data

• HS CODE：2921430090
• Customs Data：

  China Customs Code:

  2921430090

  Overview:

  2921430090 Toluidine and its derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Evidence document and number of origin(example Certificate of origin attached, Originating in the European Union

  Summary:

  HS:2921430090 toluidines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides